Cas no 102539-71-9 (Tetrahydro-2H-pyran-3-ylacetic Acid)

• Product Name: Tetrahydro-2H-pyran-3-ylacetic Acid
• CAS No: 102539-71-9
• Molecular Formula: C₇H₁₂O₃
• Molecular Weight: 144.16838
• MDL: MFCD10700199
• CID: 1086203
• PubChem ID: 22965767

Tetrahydro-2H-pyran-3-ylacetic Acid Properties

Names and Identifiers

• 2-(Tetrahydro-2H-pyran-3-yl)acetic acid
• tetrahydro-2H-Pyran-3-acetic acid
• TETRAHYDRO-2H-PYRAN-3-YLACETIC ACID
• 2H-pyran-3-acetic acid, tetrahydro-
• 2-(oxan-3-yl)acetic acid
• 2-(oxan-3-yl)ethanoic acid
• 2-tetrahydropyran-3-ylacetic acid
• 2-(3-tetrahydropyranyl)acetic acid
• tetrahydro-2H-pyran-3-ylacetic acid(SALTDATA: FREE)
• Z445215100
• AKOS016344542
• DA-48286
• AKOS000321373
• CS-0120163
• SCHEMBL2201489
• oxan-3-ylacetic acid
• Tetrahydropyran-3-acetic Acid
• 2-TETRAHYDRO-2H-PYRAN-3-YLACETIC ACID
• DTXSID40629239
• LS-02960
• F71027
• EN300-44036
• MFCD10700199
• STK505500
• 102539-71-9
• (Oxan-3-yl)acetic acid
• ALBB-008687
• SY084700
• tetrahydro-2H-pyran-3-ylacetic acid
• 2H-Pyran-3-acetic acid, tetrahydro-

• MDL： MFCD10700199
• InChIKey： FXLVHFGMKHRPIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O3/c8-7(9)4-6-2-1-3-10-5-6/h6H,1-5H2,(H,8,9)
• SMILES： OC(=O)CC1CCCOC1

Computed Properties

• Exact Mass: 144.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 144.078644241g/mol
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.46
• Boiling Point: 285.1°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 119.2°C
• Density: 1.111